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Compound of Interest

Compound Name: (2R,3R)-Butanediol

Cat. No.: B1222053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, toxicity, and handling

guidelines for (2R,3R)-Butanediol. The information is intended to support risk assessment and

ensure safe laboratory practices.

Chemical and Physical Properties
(2R,3R)-Butanediol is a chiral organic compound with the chemical formula C₄H₁₀O₂. It is one

of the stereoisomers of 2,3-Butanediol. While data specific to the (2R,3R) isomer is ideal, much

of the available safety information pertains to the general substance "2,3-Butanediol" or its

other isomers. This guide will specify when the data is not exclusive to the (2R,3R) form.
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Property Value Source

Molecular Weight 90.12 g/mol [1]

Appearance Colorless liquid [2][3]

Odor Odorless [3]

Boiling Point 177 °C (351 °F; 450 K) [3]

Melting Point 19 °C (66 °F; 292 K)

Flash Point 85 °C (185 °F; 358 K)

Density 0.987 g/mL

Solubility in Water Miscible

log P (Octanol/Water Partition

Coefficient)
-0.92

Autoignition Temperature 402 °C (756 °F; 675 K)

Toxicological Data
The toxicological profile of (2R,3R)-Butanediol is primarily characterized by low acute toxicity.

However, it can cause irritation upon contact.

Acute Toxicity
Endpoint Value Species Route Source

LD50 5462 mg/kg Rat Oral

LD50 6,075 mg/kg Mouse Intraperitoneal

Irritation
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Endpoint Result Species Source

Skin Irritation

Causes skin irritation.

In some tests, no skin

irritation was observed

after 24 hours.

Rabbit

Eye Irritation

Causes serious eye

irritation. In some

tests, no eye irritation

was observed after 72

hours.

Rabbit

Respiratory Irritation
May cause respiratory

irritation.
Not Specified

Genotoxicity and Carcinogenicity
There is currently no data available to suggest that 2,3-Butanediol is genotoxic or carcinogenic.

Experimental Protocols
The following are representative experimental protocols for key toxicity studies, based on

OECD guidelines. The specific details of the studies for the cited data may have varied.

Acute Oral Toxicity (LD50) - Representative Protocol
(based on OECD Guideline 401)

Test Animals: Healthy, young adult rats of a single strain are used. Both males and females

are typically included in the study.

Housing and Acclimation: Animals are housed in appropriate conditions with controlled

temperature, humidity, and light cycles. They are acclimated to the laboratory environment

for at least 5 days before the study.

Dose Preparation: The test substance, (2R,3R)-Butanediol, is prepared at various

concentrations in a suitable vehicle if necessary. For 2,3-Butanediol, which is a liquid, it may

be administered neat.
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Administration: A single dose of the test substance is administered to the animals by oral

gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days. Observations are made frequently on the day of dosing and at

least once daily thereafter.

Necropsy: All animals (those that die during the study and those euthanized at the end)

undergo a gross necropsy to identify any pathological changes.

Data Analysis: The LD50 value is calculated using a recognized statistical method.

Skin Irritation - Representative Protocol (based on
OECD Guideline 404)

Test Animals: Healthy, young adult albino rabbits are used.

Preparation of Animals: The day before the test, the fur on the dorsal area of the trunk is

clipped.

Application of Test Substance: A small amount (e.g., 0.5 mL for liquids) of (2R,3R)-
Butanediol is applied to a small area of the clipped skin and covered with a gauze patch.

Exposure: The patch is left in place for a specified period, typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and

72 hours after patch removal).

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.

Data Analysis: The mean scores for erythema and edema are calculated for each animal to

determine the primary irritation index.

Eye Irritation - Representative Protocol (based on OECD
Guideline 405)
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Test Animals: Healthy, young adult albino rabbits are used.

Application of Test Substance: A small amount (e.g., 0.1 mL for liquids) of (2R,3R)-
Butanediol is instilled into the conjunctival sac of one eye of each rabbit. The other eye

serves as a control.

Observation: The eyes are examined for signs of corneal opacity, iritis, and conjunctival

redness and chemosis (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours after

instillation).

Scoring: The severity of the eye reactions is scored according to a standardized grading

system.

Data Analysis: The scores for each observation point are recorded to determine the overall

irritancy potential of the substance.

Handling and Safety Guidelines
Engineering Controls

Work in a well-ventilated area. Use local exhaust ventilation if there is a risk of generating

mists or aerosols.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Wear appropriate

protective clothing to prevent skin contact.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and

open flames. Use non-sparking tools.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Spills and Accidental Release
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.

Wear appropriate PPE.

Environmental Precautions: Prevent the substance from entering drains or waterways.

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth) and

place it in a suitable container for disposal.

First Aid Measures
The following diagram illustrates the general workflow for first aid in case of exposure to

(2R,3R)-Butanediol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1222053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Workflow for (2R,3R)-Butanediol Exposure

Exposure Event

Initial Assessment

First Aid Actions

Specific Procedures

Medical Attention

Exposure Occurs

Identify Route of Exposure

Inhalation

Breathing

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Swallowed

Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing for at least 15 minutes.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical advice/attention.

If irritation persists

Click to download full resolution via product page

Caption: First Aid Workflow for (2R,3R)-Butanediol Exposure.
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Environmental Fate
Currently, there is limited specific data available on the environmental fate of (2R,3R)-
Butanediol. However, based on its miscibility with water and low octanol-water partition

coefficient, it is not expected to bioaccumulate significantly.

Disposal Considerations
Dispose of (2R,3R)-Butanediol and its containers in accordance with local, regional, and

national regulations. Do not allow the substance to enter drains or the environment.

Conclusion
(2R,3R)-Butanediol is a compound with low acute toxicity but should be handled with care due

to its potential to cause skin, eye, and respiratory irritation. Adherence to standard laboratory

safety practices, including the use of appropriate personal protective equipment and working in

a well-ventilated area, is essential for minimizing exposure risks. In case of accidental

exposure, the first aid measures outlined in this guide should be followed promptly, and medical

attention should be sought.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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